2-Amino-4-chloro-5-sulphamoylbenzamide
Overview
Description
2-Amino-4-chloro-5-sulphamoylbenzamide is a chemical compound with the molecular formula C7H8ClN3O3S . It is a derivative of benzophenone, where the hydrogen atom at the 2 position has been replaced by an amino group (-NH2) and the one at the 5 position replaced with a chlorine atom .
Molecular Structure Analysis
The molecular structure of 2-Amino-4-chloro-5-sulphamoylbenzamide consists of a benzene ring substituted with an amino group at the 2 position, a chlorine atom at the 4 position, and a sulphamoyl group at the 5 position .Physical And Chemical Properties Analysis
The molecular weight of 2-Amino-4-chloro-5-sulphamoylbenzamide is 249.68 g/mol . Other physical and chemical properties like melting point, boiling point, density, etc., are not available in the search results.Scientific Research Applications
Pharmaceutical Research: Diuretic Impurity Profiling
This compound is closely related to furosemide , a potent diuretic used to treat edema and hypertension . In pharmaceutical research, it serves as an impurity reference standard for furosemide, aiding in the quality control and validation processes during drug formulation .
Analytical Chemistry: Chromatography
In analytical chemistry, particularly chromatography, this compound is utilized to develop and refine analytical methods. Its distinct chemical structure allows for the separation and analysis of similar compounds, enhancing the accuracy of chromatographic techniques .
Material Science: Sulfonamide Derivatives Synthesis
The sulfonamide group in the compound’s structure makes it a valuable precursor for synthesizing various sulfonamide derivatives. These derivatives are studied for their potential applications in material science, including the development of novel polymers and coatings .
Environmental Science: Water Contaminant Analysis
Due to its presence as an impurity in certain pharmaceuticals, this compound is also of interest in environmental science. Researchers study its behavior and degradation in water bodies to understand the impact of pharmaceutical contaminants on ecosystems .
Biochemistry: Enzyme Inhibition Studies
The compound’s ability to interact with enzymes is explored in biochemistry for potential therapeutic applications. Its inhibitory effects on certain enzymes could lead to the development of new drugs for diseases where enzyme regulation is crucial .
Medicinal Chemistry: Structure-Activity Relationship (SAR)
In medicinal chemistry, the compound is used to study the structure-activity relationship (SAR). By modifying its structure and observing the biological activity changes, researchers can design more effective and targeted medications .
Chemical Synthesis: Reagent in Organic Synthesis
As a reagent, 2-amino-4-chloro-5-sulfamoylbenzamide is employed in organic synthesis to introduce the sulfonamide functionality into other chemical entities. This is particularly useful in synthesizing compounds with potential pharmacological activities .
Toxicology: Safety and Risk Assessment
Lastly, in toxicology, the compound is examined for its safety profile. Understanding its toxicological effects is essential for risk assessment and ensuring the safe use of related pharmaceuticals .
Mechanism of Action
Sulfonamides, which include 2-Amino-4-chloro-5-sulphamoylbenzamide, exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-t dihydropteroate synthetase, allowing them to play a role in treating a diverse range of disease states such as diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma .
properties
IUPAC Name |
2-amino-4-chloro-5-sulfamoylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClN3O3S/c8-4-2-5(9)3(7(10)12)1-6(4)15(11,13)14/h1-2H,9H2,(H2,10,12)(H2,11,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZVLDYQGTHLMDZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1S(=O)(=O)N)Cl)N)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClN3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30187712 |
Source
|
| Record name | 2-Amino-4-chloro-5-sulphamoylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30187712 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-chloro-5-sulphamoylbenzamide | |
CAS RN |
34121-17-0 |
Source
|
| Record name | 2-Amino-5-(aminosulfonyl)-4-chlorobenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=34121-17-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-4-chloro-5-sulphamoylbenzamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0034121170 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Amino-4-chloro-5-sulphamoylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30187712 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-amino-4-chloro-5-sulphamoylbenzamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.105 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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